Cas no 874647-06-0 (2-Pyrimidinamine, N-4-piperidinyl-4-(trifluoromethyl)-)

• Product Name: 2-Pyrimidinamine, N-4-piperidinyl-4-(trifluoromethyl)-
• CAS No: 874647-06-0
• MF: C₁₀H₁₃F₃N₄
• MW: 246.232231855392
• CID: 1893773
• PubChem ID: 58972430
• Update Time: 2025-04-21

2-Pyrimidinamine, N-4-piperidinyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N-4-piperidinyl-4-(trifluoromethyl)-
• SCHEMBL2243533
• CS-0304108
• N4-piperidinyl-4-(trifluoromethyl)-2-pyrimidinamine
• UFUYVHGORNYQPN-UHFFFAOYSA-N
• EN300-364614
• N-(PIPERIDIN-4-YL)-4-(TRIFLUOROMETHYL)PYRIMIDIN-2-AMINE
• AKOS013910349
• 874647-06-0

• Inchi： 1S/C10H13F3N4/c11-10(12,13)8-3-6-15-9(17-8)16-7-1-4-14-5-2-7/h3,6-7,14H,1-2,4-5H2,(H,15,16,17)
• InChI Key： UFUYVHGORNYQPN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)NC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 246.10923092Da
• Monoisotopic Mass: 246.10923092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų